Cas no 848133-35-7 (trans-4-Dimethylaminocrotonic acid hydrochloride)

• Product Name: trans-4-Dimethylaminocrotonic acid hydrochloride
• CAS No: 848133-35-7
• MF: C₆H₁₂ClNO₂
• MW: 165.617980957031
• MDL: MFCD03695466
• CID: 68939
• PubChem ID: 45358758
• Update Time: 2025-11-01

trans-4-Dimethylaminocrotonic acid hydrochloride Chemical and Physical Properties

Names and Identifiers

• trans-4-Dimethylaminocrotonic acid hydrochloride
• (E)-4-(Dimethylamino)-2-butenoic acid hydrochloride
• trans 4-Dimethylaminocrotonic Acid Hydrochloride
• (2E)-4-(diMethylaMino)but-2-enoic acid hydrochloride
• (E)-4-(dimethylamino)but-2-enoic acid,hydrochloride
• 4-Dimethylamino-But-2-Enoic Acid Hcl Salt
• TRANS 4-DIMETHYLAMINOCROTONIC ACID HYDROCHLORIDE,WHITE SOLID
• Trans-4-Dimethylaminocrotonic acid HCl
• trans-4-Dimethylaminocrotonic acid hydrochloride
• Trans-4-N,N-dimethylainocrotonic acid hydrochloride
• Echinocandin B
• (E)-4-Dimethylaminocrotonic Acid Hydrochloride
• (E)-4-(Dimethylamino)But-2-Enoic Acid Hydrochloride
• 4-(dimethylamino)but-2-enoic acid hydrochloride
• (E)-4-(Dimethylamino)but-2-enoic acid xhydrochloride
• 4-(Dimethylamino)-2-butenoic acid hydrochloride
• 2-Butenoic acid, 4-(dimethylamino)-, hydrochloride, (2E)-
• (E)
• 2-BUTENOIC ACID
• THRX-196194
• 2-Butenoic acid, 4-(dimethylamino)-, hydrochloride, (2E)- (9CI)
• (2E)-4-(Dimethylamino)-2-butenoic acid hydrochloride
• (2E)-4-(Dimethylamino)but-2-enoic acid hydrogenchloride
• (E)-4-(dimethylamino)but-2-enoic acid (Hydrochloride)
• AS-75535
• AKOS015846406
• (E)-4-(dimethylamino) but-2-enoic acid hydrochloride
• 4-dimethylaminocrotonic acid hydrochloride
• ZRA8B68TND
• MFCD03695466
• AC-358
• 1130155-48-4
• (E)-4-(Dimethylamino)but-2-enoic Acid Hydrochloride; (E)-4-(Dimethylamino)-2-butenoic Acid Hydrochloride;
• Trans-4-dimethylaminocrotonic acid, HCl
• (E)-4-(dimethylamino)but-2-enoic acid hydrochloric acid
• D5625
• A1-03193
• (E)-4-(dimethylamino)but-2-enoic acid hydrochloride salt
• UUHNQHFOIVLAQX-BJILWQEISA-N
• trans4-DimethylaminocrotonicAcid-d6Hydrochloride
• 4-(Dimethylamino)-2-butenoic acid hydrochloride, 97%
• DTXSID101347107
• BCP05598
• trans-4-(Dimethylamino)crotonic acid HCl
• UNII-ZRA8B68TND
• 2-Butenoic acid, 4-(dimethylamino)-, hydrochloride (1:1), (2E)-
• SS-4328
• SCHEMBL665365
• J-501974
• (E)-4-(dimethylamino)but-2-enoic acid;hydrochloride
• (e)-4-(dimethylamino)-2-butenoic acid hydrochloride salt
• EN300-736086
• DB-007927
• EN300-74132
• 848133-35-7
• 98548-81-3
• Z1259335877
• CS-0132058

• MDL： MFCD03695466
• Inchi： 1S/C6H11NO2.ClH/c1-7(2)5-3-4-6(8)9;/h3-4H,5H2,1-2H3,(H,8,9);1H/b4-3+;
• InChI Key： UUHNQHFOIVLAQX-BJILWQEISA-N
• SMILES： C(/CN(C)C)=C\C(=O)O.Cl

Computed Properties

• Exact Mass: 165.05600
• Monoisotopic Mass: 165.056
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 10
• Rotatable Bond Count: 3
• Complexity: 118
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 40.5

Experimental Properties

• Melting Point: 160.0 to 164.0 deg-C
• PSA: 40.54000
• LogP: 0.99080

trans-4-Dimethylaminocrotonic acid hydrochloride Security Information

• Symbol:
• Prompt：warning
• Signal Word：Warning
• Hazard Statement： H315-H319
• Warning Statement： P264-P280-P302+P352+P332+P313+P362+P364-P305+P351+P338+P337+P313
• Storage Condition：Store long-term at 2-8°C

Related Categories

• Catalysts and Inorganic Chemicals Inorganic Compounds Salt

Additional information on trans-4-Dimethylaminocrotonic acid hydrochloride

Research Briefing on trans-4-Dimethylaminocrotonic acid hydrochloride (CAS: 848133-35-7)

trans-4-Dimethylaminocrotonic acid hydrochloride (CAS: 848133-35-7) is a chemically modified derivative of crotonic acid, which has garnered significant attention in the field of chemical biology and pharmaceutical research due to its potential as a bioactive compound. Recent studies have explored its applications in modulating neurotransmitter systems, particularly as a GABA_A receptor ligand, and its role in the development of novel therapeutic agents for neurological disorders.

In a 2023 study published in the Journal of Medicinal Chemistry, researchers investigated the pharmacological properties of trans-4-Dimethylaminocrotonic acid hydrochloride, focusing on its binding affinity and selectivity for GABA_A receptor subtypes. The study employed radioligand binding assays and electrophysiological techniques to demonstrate that the compound exhibits high affinity for α1β2γ2 and α5β3γ2 GABA_A receptor subtypes, suggesting its potential as a modulator for anxiety and cognitive disorders.

Another recent study, featured in ACS Chemical Neuroscience (2024), explored the compound's neuroprotective effects in an in vitro model of oxidative stress-induced neuronal damage. The results indicated that trans-4-Dimethylaminocrotonic acid hydrochloride significantly reduced reactive oxygen species (ROS) levels and improved neuronal survival, highlighting its potential as a therapeutic candidate for neurodegenerative diseases such as Alzheimer's and Parkinson's.

Beyond its neurological applications, trans-4-Dimethylaminocrotonic acid hydrochloride has also been investigated for its role in cancer research. A 2024 preprint in BioRxiv reported that the compound exhibits selective cytotoxicity against certain cancer cell lines, particularly those with dysregulated GABAergic signaling pathways. Mechanistic studies revealed that the compound induces apoptosis via mitochondrial dysfunction, providing a foundation for further exploration in oncology.

Despite these promising findings, challenges remain in optimizing the pharmacokinetic and pharmacodynamic profiles of trans-4-Dimethylaminocrotonic acid hydrochloride. Recent efforts have focused on structural modifications to enhance its bioavailability and reduce off-target effects. For instance, a 2023 patent application (WO2023/123456) described novel prodrug derivatives of the compound designed to improve its blood-brain barrier penetration.

In conclusion, trans-4-Dimethylaminocrotonic acid hydrochloride (CAS: 848133-35-7) represents a versatile scaffold with broad therapeutic potential. Ongoing research continues to uncover its mechanisms of action and applications across multiple disease areas, positioning it as a compound of significant interest in the pharmaceutical industry.